Cas no 1873-12-7 (1-Methyl-5-nitro-1H-pyrrole-2-carboxylic acid)

1-Methyl-5-nitro-1H-pyrrole-2-carboxylic acid structure
1873-12-7 structure
Product Name:1-Methyl-5-nitro-1H-pyrrole-2-carboxylic acid
CAS No:1873-12-7
MF:C6H6N2O4
MW:170.122841358185
MDL:MFCD07838488
CID:1090416
PubChem ID:8893267
Update Time:2025-04-20

1-Methyl-5-nitro-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-5-nitro-1H-pyrrole-2-carboxylic acid
    • 1-methyl-5-nitropyrrole-2-carboxylic acid
    • 1-Methyl-5-nitro-2-pyrrolecarboxylic acid
    • AS-42109
    • BAA87312
    • SB62568
    • 1873-12-7
    • CHEMBL276267
    • SCHEMBL7832147
    • DTXSID80429255
    • EN300-23777
    • 1-Methyl-5-nitro-1H-pyrrole-2-carboxylicacid
    • A880589
    • AKOS000119328
    • Z164707410
    • CS-D1283
    • MFCD07838488
    • DTXCID30380089
    • MDL: MFCD07838488
    • Inchi: 1S/C6H6N2O4/c1-7-4(6(9)10)2-3-5(7)8(11)12/h2-3H,1H3,(H,9,10)
    • InChI Key: FLRXGGRRZQMJJI-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=C([N+](=O)[O-])N1C)=O

Computed Properties

  • Exact Mass: 170.03275668g/mol
  • Monoisotopic Mass: 170.03275668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 88Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Melting Point: 202-204 °C
  • Boiling Point: 367.1±27.0 °C at 760 mmHg
  • Flash Point: 175.8±23.7 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-Methyl-5-nitro-1H-pyrrole-2-carboxylic acid Security Information

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